![molecular formula C11H10F3N5O B2946066 6-(2-methyl-1H-imidazol-1-yl)-N-(2,2,2-trifluoroethyl)pyridazine-3-carboxamide CAS No. 1396793-36-4](/img/structure/B2946066.png)
6-(2-methyl-1H-imidazol-1-yl)-N-(2,2,2-trifluoroethyl)pyridazine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-(2-methyl-1H-imidazol-1-yl)-N-(2,2,2-trifluoroethyl)pyridazine-3-carboxamide is a chemical compound that has been extensively researched for its potential applications in the field of medicine. It is a pyridazine derivative that has shown promising results in various scientific studies.
Mechanism of Action
The mechanism of action of 6-(2-methyl-1H-imidazol-1-yl)-N-(2,2,2-trifluoroethyl)pyridazine-3-carboxamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins that are involved in the development of various diseases. It may also modulate certain signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 6-(2-methyl-1H-imidazol-1-yl)-N-(2,2,2-trifluoroethyl)pyridazine-3-carboxamide has various biochemical and physiological effects. It has been found to reduce inflammation, inhibit the growth of cancer cells, and exhibit antibacterial activity. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 6-(2-methyl-1H-imidazol-1-yl)-N-(2,2,2-trifluoroethyl)pyridazine-3-carboxamide in lab experiments is its potential to target multiple diseases. It has shown promise in the treatment of various diseases, which makes it a versatile compound for research. However, one limitation is the lack of understanding of its mechanism of action. Further research is needed to fully understand how it works in the body.
Future Directions
There are several future directions for research on 6-(2-methyl-1H-imidazol-1-yl)-N-(2,2,2-trifluoroethyl)pyridazine-3-carboxamide. One area of interest is its potential use in the treatment of neurological disorders. Further studies are needed to investigate its effects on cognitive function and neurodegenerative diseases. Another direction is to explore its potential as an anti-cancer agent. Studies have shown promising results in inhibiting the growth of cancer cells, and further research is needed to determine its efficacy in vivo. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 6-(2-methyl-1H-imidazol-1-yl)-N-(2,2,2-trifluoroethyl)pyridazine-3-carboxamide involves the reaction of 2-methyl-1H-imidazole-4-carboxylic acid with 2,2,2-trifluoroethyl isocyanate, followed by the reaction with 3-chloropyridazine. The final product is obtained after purification through column chromatography.
Scientific Research Applications
Research has shown that 6-(2-methyl-1H-imidazol-1-yl)-N-(2,2,2-trifluoroethyl)pyridazine-3-carboxamide has potential applications in the field of medicine. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
6-(2-methylimidazol-1-yl)-N-(2,2,2-trifluoroethyl)pyridazine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F3N5O/c1-7-15-4-5-19(7)9-3-2-8(17-18-9)10(20)16-6-11(12,13)14/h2-5H,6H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXYBMHOEWYQKEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC=CN1C2=NN=C(C=C2)C(=O)NCC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F3N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(2-methyl-1H-imidazol-1-yl)-N-(2,2,2-trifluoroethyl)pyridazine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.